Cas no 22658-14-6 (Carbanilic acid,p-hydroxy-, methyl ester, methylcarbamate (ester) (8CI))

• Product Name: Carbanilic acid,p-hydroxy-, methyl ester, methylcarbamate (ester) (8CI)
• CAS No: 22658-14-6
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 281225
• PubChem ID: 312438
• Update Time: 2025-04-19

Carbanilic acid,p-hydroxy-, methyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-hydroxy-, methyl ester, methylcarbamate (ester) (8CI)
• [4-(methoxycarbonylamino)phenyl] N-methylcarbamate
• NSC-222495
• 22658-14-6
• DTXSID00310116
• NSC222495
• SCHEMBL12893240

• Inchi： 1S/C10H12N2O4/c1-11-9(13)16-8-5-3-7(4-6-8)12-10(14)15-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
• InChI Key： VHISEBBHPBKGNE-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=CC(=CC=1)NC(=O)OC

Computed Properties

• Exact Mass: 224.07976
• Monoisotopic Mass: 224.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.278
• Boiling Point: 292.2°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.566
• PSA: 76.66